Cas no 134111-33-4 (4'-thiothymidine)

4'-thiothymidine structure
4'-thiothymidine structure
Product Name:4'-thiothymidine
CAS No:134111-33-4
MF:C10H14N2O4S
MW:258.294161319733
CID:899986
PubChem ID:72371
Update Time:2025-04-19

4'-thiothymidine Chemical and Physical Properties

Names and Identifiers

    • 4'-thiothymidine
    • 2'-Deoxy-4'-thio-3,4-dihydrothymidine
    • BRN 4322066
    • Thymidine, 4'-thio-
    • Inchi: 1S/C10H14N2O4S/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1
    • InChI Key: IVUDHNYLTWOARV-XLPZGREQSA-N
    • SMILES: S1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 258.067428
  • Monoisotopic Mass: 258.067428
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 115

Experimental Properties

  • Density: 1.474
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.63
  • PSA: 120.88000
  • LogP: -0.38540
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